Cas no 128959-91-1 ((2S)-2-ethynylpyrrolidine)

• Product Name: (2S)-2-ethynylpyrrolidine
• CAS No: 128959-91-1
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 3703938
• PubChem ID: 11137096
• Update Time: 2025-04-22

(2S)-2-ethynylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-ethynyl-, (2S)-
• (2S)-2-ETHYNYL-PYRROLIDINE
• (2S)-2-ethynylpyrrolidine
• EN300-7138113
• 128959-91-1
• P12571

• Inchi： 1S/C6H9N/c1-2-6-4-3-5-7-6/h1,6-7H,3-5H2/t6-/m1/s1
• InChI Key： SODJJQTYBSNLPQ-ZCFIWIBFSA-N
• SMILES： N1CCC[C@H]1C#C

Computed Properties

• Exact Mass: 95.073499291g/mol
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes